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Compound of Interest

Compound Name: Ronidazole

Cat. No.: B000806 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Ronidazole, a nitroimidazole antibiotic and antiprotozoal agent.

Adherence to these procedures is critical due to the potential health risks associated with this

compound.

Ronidazole is considered a potential carcinogen and is known to be teratogenic.[1][2]

Therefore, minimizing direct human contact is a primary safety concern. The following

information outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal plans to ensure the safe utilization of Ronidazole in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Measures
When working with Ronidazole, a comprehensive approach to personal protection is essential.

The following table summarizes the required and recommended PPE.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact, as

direct contact should be

minimized.[1][3]

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from potential

splashes or airborne particles

of the compound.[4]

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[4]

Respiratory Protection

Not generally required with

adequate ventilation. Use a

NIOSH-approved respirator if

handling large quantities or if

dust is generated.

To prevent inhalation of the

compound, especially in

powder form.

Hygiene Measures

Wash hands thoroughly after

handling. Avoid eating,

drinking, or smoking in the

handling area.

To prevent accidental ingestion

and maintain good laboratory

practice.

Quantitative Data and Physical Properties
While specific occupational exposure limits for Ronidazole are not well-established, its

physical and toxicological properties underscore the need for cautious handling.
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Parameter Value Source

CAS Number 7681-76-7 [5]

Molecular Formula C₆H₈N₄O₄ [6]

Molecular Weight 200.15 g/mol [6]

Appearance White to yellowish-brown solid [6]

Oral LD50 (Rat) 3400 mg/kg [4][5]

Carcinogenicity
Possibly carcinogenic to

humans
[1][2]

Teratogenicity Teratogenic [1]

Storage Temperature -15 to -20°C [7]

Procedural Workflow for Safe Handling
The following diagram outlines the standard operating procedure for handling Ronidazole in a

laboratory setting, from receipt of the chemical to its final disposal. This workflow is designed to

minimize exposure and ensure a safe process.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Prepare Clean Workspace
in a Ventilated Area

Weigh Compound in a
Fume Hood or Ventilated Enclosure

Receive and Log
Ronidazole Shipment

Store at Recommended
Temperature (-15 to -20°C)

Prepare Solutions
in a Fume Hood

Conduct Experiment

Decontaminate Workspace
and Equipment

Dispose of Contaminated Waste
in Labeled Hazardous Waste Container

Remove and Dispose of
Single-Use PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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